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Abstract
This technical guide provides an in-depth overview of 3,4,5-Trifluoroaniline (CAS number

163733-96-8), a halogenated aniline derivative of significant interest in various scientific and

industrial sectors. This document consolidates essential information on its chemical and

physical properties, synthesis, and key applications, with a particular focus on its role as a

versatile building block in the development of pharmaceuticals, agrochemicals, and advanced

materials. Detailed experimental protocols, safety and handling guidelines, and spectroscopic

data are also presented to support researchers and professionals in their work with this

compound.

Introduction
3,4,5-Trifluoroaniline is a fluorinated aromatic amine distinguished by the presence of three

fluorine atoms on the benzene ring.[1][2] This substitution pattern imparts unique electronic

properties and enhanced reactivity, making it a valuable intermediate in organic synthesis.[3][4]

Its applications span from the creation of novel therapeutic agents to the development of high-

performance polymers and materials for organic electronics.[2][3] This guide aims to be a

comprehensive resource for professionals working with or considering the use of 3,4,5-
Trifluoroaniline in their research and development endeavors.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 3,4,5-Trifluoroaniline is presented

in the table below for easy reference.

Property Value

CAS Number 163733-96-8

Molecular Formula C₆H₄F₃N

Molecular Weight 147.10 g/mol [1][2][5]

Appearance White to pale brown crystalline powder[1][3][6]

Melting Point 61-65 °C[1][2][3]

Boiling Point 100.5°C (rough estimate)[1]

Density 1.3510 (estimate)[1]

Flash Point 82.4 °C[1]

Water Solubility Insoluble[1][7]

Solubility Soluble in methanol[1][7]

pKa 2.63 ± 0.10 (Predicted)[1]

Synthesis
3,4,5-Trifluoroaniline can be synthesized via the catalytic hydrodefluorination of

pentafluoroacetanilide.[1][7][8] This process involves the selective removal of two fluorine

atoms from the perfluorinated precursor.

Pentafluoroacetanilide Catalytic
Hydrodefluorination

Reaction
3,4,5-Trifluoroaniline
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Synthesis of 3,4,5-Trifluoroaniline.
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3,4,5-
Trifluoroaniline.

Spectroscopic Data Details

¹⁹F NMR Data available in spectral databases.[9]

FT-IR
Spectra have been recorded using KBr pellet

and ATR techniques.[9]

Raman Spectroscopy
FT-Raman spectra are available for this

compound.[9]

Applications
The unique properties of 3,4,5-Trifluoroaniline make it a valuable component in several areas

of research and development.

Pharmaceutical Development
This compound serves as a critical intermediate in the synthesis of various pharmaceuticals.[3]

[4][10] Notably, it has been utilized in the development of capsid assembly modulators that

inhibit the replication of the hepatitis B virus.[2] Its trifluoromethyl groups can enhance the

biological activity and pharmacokinetic properties of drug candidates.[3][4]

3,4,5-Trifluoroaniline Pharmaceutical Intermediate
Synthesis Step Hepatitis B Virus

Capsid Assembly Modulator
Drug Development

Click to download full resolution via product page

Role in Hepatitis B Drug Development.

Materials Science
3,4,5-Trifluoroaniline is employed in the creation of advanced materials. It can be

incorporated into polymers to produce fluorinated materials with enhanced thermal stability and

chemical resistance.[1][3] Furthermore, it has been used to synthesize quasi-2D perovskite
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films for use in Organic Light-Emitting Diodes (OLEDs), which have shown a maximum

luminance of 1.2 × 10³ cd/m² and a current efficiency of up to 0.3 cd/A.[2] Another application is

the functionalization of single-walled carbon nanotubes (SWCNTs) to create organic color

centers, which generate distinct fluorescence bands at longer wavelengths.[2]

Agrochemicals
In the agricultural sector, 3,4,5-Trifluoroaniline is used in the formulation of herbicides and

fungicides, contributing to improved crop protection.[3][4]

Organic Synthesis
As an electron-deficient aniline, it is often used in substrate scope studies in organic synthesis.

[2] It can be used to synthesize a variety of other chemical compounds, including (E)-1-(2-

nitrophenyl)-2-(3,4,5-trifluorophenyl)diazene and various di-substituted trifluoroanilines.[8]

Experimental Protocols
General Handling and Storage

Storage: Keep in a dark place, sealed in a dry, room temperature environment.[1] Some

suppliers recommend storage between 2 and 8 °C.[3][4]

Handling: Wear appropriate personal protective equipment (PPE), including a dust mask

(type N95 or equivalent), eye shields, and gloves.[8] Use only in a well-ventilated area and

avoid breathing dust. Wash hands and any exposed skin thoroughly after handling.[11]

Functionalization of Single-Walled Carbon Nanotubes
(SWCNTs)
This protocol is based on the one-pot functionalization method described in the literature.[2]

Dispersion: Disperse SWCNTs in a suitable solvent.

Reaction Mixture: In a separate vessel, prepare a solution of 3,4,5-Trifluoroaniline and

sodium nitrite in chlorosulfonic acid.
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Functionalization: Add the SWCNT dispersion to the reaction mixture under controlled

temperature conditions.

Work-up: After the reaction is complete, isolate the functionalized SWCNTs through filtration

and wash thoroughly to remove any unreacted reagents.

Characterization: Analyze the product using spectroscopic methods (e.g., fluorescence

spectroscopy) to confirm functionalization.

Reagents

3,4,5-Trifluoroaniline

One-Pot Reaction

SWCNTs Sodium Nitrite Chlorosulfonic Acid

Functionalized SWCNTs

Click to download full resolution via product page

Workflow for SWCNT Functionalization.

Safety Information
3,4,5-Trifluoroaniline is classified with the following hazard statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[8] It

is also harmful if swallowed, in contact with skin, or if inhaled.[11]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]
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P302 + P352: IF ON SKIN: Wash with plenty of water.[11]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[11]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[11]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[11]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[11]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[11]

Conclusion
3,4,5-Trifluoroaniline is a highly versatile and valuable chemical intermediate with a growing

number of applications in pharmaceuticals, materials science, and agrochemicals. Its unique

trifluorinated structure provides a gateway to novel molecules and materials with enhanced

properties. This guide has provided a comprehensive overview of its properties, synthesis,

applications, and handling, intended to support the innovative work of researchers and

professionals in the field. As research continues, the full potential of this compound is yet to be

realized, promising further advancements across various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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